Cas no 71888-56-7 (Piperazine, 1-propyl-,hydrobromide (1:?))

Piperazine, 1-propyl-,hydrobromide (1:?) structure
71888-56-7 structure
Product Name:Piperazine, 1-propyl-,hydrobromide (1:?)
CAS No:71888-56-7
MF:C7H17BrN2
MW:209.127280950546
CID:572611
PubChem ID:3018288
Update Time:2025-04-19

Piperazine, 1-propyl-,hydrobromide (1:?) Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-propyl-,hydrobromide (1:?)
    • 1-Propylpiperazine hydrobromide
    • EINECS 276-145-0
    • 71888-56-7
    • NS00091516
    • 1-Propylpiperazine--hydrogen bromide (1/1)
    • DTXSID00992592
    • C7H17BrN2
    • 1-propylpiperazine;hydrobromide
    • Inchi: 1S/C7H16N2.BrH/c1-2-5-9-6-3-8-4-7-9;/h8H,2-7H2,1H3;1H
    • InChI Key: MCTXSOYQCYXGDG-UHFFFAOYSA-N
    • SMILES: Br.N1(CCC)CCNCC1

Computed Properties

  • Exact Mass: 208.05761
  • Monoisotopic Mass: 208.05751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 67.3
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27
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